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Compound of Interest |

[2-(2-Methoxy-phenyl)-thiazol-4-
Compound Name:

YL]-methanol
CAS No.: 187793-07-3
Cat. No.: B065961

Get Quote

An authoritative resource for researchers, scientists, and drug development professionals on
the synthesis, characterization, and applications of a key heterocyclic building block.

Abstract

This technical guide provides a comprehensive overview of the heterocyclic compound [2-(2-
Methoxyphenyl)-thiazol-4-yl]-methanol. While a specific CAS (Chemical Abstracts Service)
number for this ortho-methoxy isomer is not readily found in public databases, its identity is
unequivocally established as the reduction product of its corresponding aldehyde, 2-(2-
Methoxyphenyl)thiazole-4-carbaldehyde. This document details the strategic importance of the
2-arylthiazole scaffold in medicinal chemistry, provides a robust and detailed protocol for the
synthesis and purification of the titte compound, outlines methods for its analytical
characterization, and discusses its potential applications as a versatile intermediate in drug
discovery and materials science. The guide is intended to serve as a critical resource for
scientists engaged in synthetic chemistry and pharmaceutical development.
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Introduction: The Thiazole Scaffold in Modern
Chemistry

The thiazole ring system is a cornerstone of heterocyclic chemistry, recognized as a "privileged
scaffold" in medicinal chemistry. This five-membered ring containing both sulfur and nitrogen
atoms is a key structural motif in numerous natural products (such as Vitamin B1, Thiamine)
and a vast array of synthetic pharmaceutical agents.[1] The unique electronic properties and
geometric arrangement of the thiazole ring allow it to act as a bioisostere for other functional
groups and to engage in specific hydrogen bonding and 1t-stacking interactions with biological
targets.

Consequently, thiazole derivatives have demonstrated a remarkable breadth of
pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and
antidiabetic properties.[1][2][3] The 2-arylthiazole subclass, in particular, is of significant
interest. The aryl group at the 2-position can be readily modified to tune the molecule's steric
and electronic profile, directly influencing its biological activity and pharmacokinetic properties.

The subject of this guide, [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol, represents a valuable
building block within this chemical class. The primary alcohol at the 4-position serves as a
versatile synthetic handle for further molecular elaboration, while the ortho-methoxy substitution
on the phenyl ring can induce specific conformational preferences and metabolic properties,
making it a distinct and valuable tool for drug design.

Physicochemical Properties and Identification

While a dedicated CAS number for [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is not
prominently indexed, its chemical identity is well-defined. Its properties can be reliably
predicted based on its structure and comparison with its isomers. The key precursor, 2-(2-
Methoxyphenyl)thiazole-4-carbaldehyde, is commercially available.

Table 1: Chemical Identifiers and Properties
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Property Value Source | Note

) [2-(2-Methoxyphenyl)-thiazol-
Chemical Name IUPAC Nomenclature
4-yl]-methanol

(2-(2-methoxyphenyl)-1,3-

Synonyms )

thiazol-4-yl)methanol

Not assigned or not publicly Precursor Aldehyde CAS:
CAS Number )

indexed. 885279-11-8
Molecular Formula C11H11NO2S
Molecular Weight 221.28 g/mol

Expected to be an off-white to Based on related
Appearance .

pale yellow solid compounds[4]
Melting Point 84-86 °C (for para-isomer) [4]

Note: The melting point is provided for the para-isomer, [2-(4-Methoxyphenyl)-thiazol-4-yl]-
methanol (CAS: 885279-75-4), and serves as an approximate reference.[4] The ortho-isomer's
melting point may vary.

Caption: Chemical structure of [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol.

Synthesis and Mechanistic Insights

The most direct and efficient synthesis of [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is
achieved through the selective reduction of the corresponding aldehyde, 2-(2-
Methoxyphenyl)thiazole-4-carbaldehyde. This precursor is readily accessible through
established heterocyclic synthesis routes.

Synthetic Workflow

The reduction of an aldehyde to a primary alcohol is a fundamental transformation in organic
chemistry. For this specific substrate, sodium borohydride (NaBHa4) in an alcoholic solvent like
methanol or ethanol is the reagent of choice. This method is highly effective and
chemoselective, meaning it will reduce the aldehyde without affecting the aromatic or thiazole
rings.
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Caption: Experimental workflow for the synthesis of the title compound.

Detailed Experimental Protocol

Objective: To synthesize [2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol via reduction of 2-(2-
Methoxyphenyl)thiazole-4-carbaldehyde.

Materials:

2-(2-Methoxyphenyl)thiazole-4-carbaldehyde (1.0 eq)

e Sodium borohydride (NaBHa) (1.5 eq)

e Methanol (anhydrous)

o Ethyl acetate

e Saturated aqueous ammonium chloride (NH4Cl) solution

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel (for column chromatography)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-(2-
Methoxyphenyl)thiazole-4-carbaldehyde in anhydrous methanol (approx. 0.1 M
concentration). Cool the solution to 0°C using an ice bath.

¢ Reduction: While stirring vigorously, add sodium borohydride portion-wise over 10-15
minutes. The portion-wise addition is crucial to control the exothermic reaction and prevent
excessive foaming.

e Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature.
Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting
aldehyde spot is completely consumed (typically 1-2 hours).
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e Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH4Cl
solution at 0°C to destroy any excess NaBHa.

o Work-up: Concentrate the mixture under reduced pressure to remove most of the methanol.
Add deionized water to the residue and extract the aqueous layer three times with ethyl
acetate.

« |solation: Combine the organic extracts, wash with brine, dry over anhydrous Na=SOs, filter,
and concentrate in vacuo to yield the crude product.

« Purification: Purify the crude residue by flash column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes to afford the pure [2-(2-Methoxyphenyl)-thiazol-4-
yl]-methanol.

Justification of Choices:

o Sodium Borohydride: Chosen for its mildness and high selectivity for aldehydes over other
functional groups. It is safer and easier to handle than stronger reducing agents like lithium
aluminum hydride (LiAlH4).[5]

o Methanol: Serves as an excellent solvent for both the substrate and the reagent. It also acts
as a proton source to protonate the intermediate alkoxide.

e Aqueous Quench: The use of a mild acid source like NH4Cl ensures the safe decomposition
of the borohydride reagent without risking degradation of the product.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the structure and purity of the
synthesized compound.

Table 2: Expected Analytical Data
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Technique

Expected Observations

1H NMR

- Aromatic protons of the methoxyphenyl ring
(multiplets, ~6.9-7.8 ppm).- A singlet for the
thiazole C5-H (~7.2-7.5 ppm).- A singlet or
doublet for the benzylic CHz protons (~4.7
ppm).- A singlet for the methoxy (OCHs) protons
(~3.9 ppm).- A broad singlet for the hydroxyl
(OH) proton.

13C NMR

- Peaks corresponding to the aromatic and
thiazole carbons.- A peak for the benzylic
carbon (-CH20H) around 60-65 ppm.- A peak for

the methoxy carbon around 55-56 ppm.

FT-IR

- A broad absorption band in the region of 3200-
3400 cm™1 corresponding to the O-H stretch of
the alcohol.- C-H stretching bands (aromatic
and aliphatic).- C=N and C=C stretching bands
from the thiazole and phenyl rings (~1500-1600

cm™1).

Mass Spec (ESI+)

A prominent peak corresponding to the [M+H]*
ion at m/z 222.06.

HPLC

A single major peak indicating high purity
(>95%) under appropriate chromatographic
conditions (e.g., C18 column, water/acetonitrile

mobile phase).

Applications in Research and Drug Development

[2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is not typically an end-product but rather a

versatile intermediate for creating more complex molecules with potential therapeutic value.

o Synthetic Intermediate: The primary alcohol is a key functional group that can be easily

converted into other functionalities. It can be:

o Oxidized back to the aldehyde or to the corresponding carboxylic acid.
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o Esterified or Etherified to introduce a wide variety of side chains.

o Converted to a leaving group (e.g., tosylate or mesylate) and displaced by nucleophiles to
introduce amines, azides, or other groups.

» Scaffold for Bioactive Molecules: The 2-arylthiazole core is present in numerous compounds
investigated for various diseases. By modifying the hydroxymethyl group, researchers can
explore structure-activity relationships (SAR) to develop potent and selective inhibitors of
biological targets such as kinases, enzymes, or receptors involved in cancer or inflammatory
diseases.[2][6] The ortho-methoxy group can influence the molecule's conformation and
metabolic stability, potentially leading to improved drug-like properties.

Conclusion

[2-(2-Methoxyphenyl)-thiazol-4-yl]-methanol is a valuable, synthetically accessible chemical
building block. While it lacks a widely published CAS number, its synthesis from the
corresponding aldehyde is straightforward and high-yielding. Its true value lies in its potential
as a versatile intermediate for the synthesis of novel, biologically active compounds. This guide
provides the essential technical information required for its preparation, characterization, and
strategic use in advanced research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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